Cas no 12037-65-9 (Titanium phosphide(TiP))

• Product Name: Titanium phosphide(TiP)
• CAS No: 12037-65-9
• MF: PTi
• MW: 78.8407611846924
• CID: 171402
• PubChem ID: 82856
• Update Time: 2025-05-22

Titanium phosphide(TiP) Chemical and Physical Properties

Names and Identifiers

• Titanium phosphide(TiP)
• phosphanylidynetitanium
• titanium monophosphide
• TITANIUM PHOSPHIDE
• EINECS 234-862-6
• 12037-65-9
• Titanium(III) phosphide
• Q4115931

• Inchi： 1S/P.Ti
• InChI Key： ADDWXBZCQABCGO-UHFFFAOYSA-N
• SMILES： [Ti]#P

Computed Properties

• Exact Mass: 80.93740
• Monoisotopic Mass: 78.922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 3.95
• Melting Point: 1990°C
• PSA: 0.00000
• LogP: 0.32580

Additional information on Titanium phosphide(TiP)

Titanium Phosphide (TiP): A Comprehensive Overview

Titanium Phosphide (TiP), with the CAS number 12037-65-9, is a fascinating compound that has garnered significant attention in recent years due to its unique properties and potential applications. This material, composed of titanium and phosphorus, exhibits a range of characteristics that make it highly valuable in various fields, including electronics, catalysis, and energy storage. Recent advancements in materials science have further illuminated the potential of TiP, positioning it as a promising candidate for next-generation technologies.

Titanium Phosphide (TiP) is known for its metallic properties and high electrical conductivity. Its crystal structure, which belongs to the cubic system, plays a crucial role in determining its physical and chemical behavior. Researchers have recently explored the electronic properties of TiP in depth, revealing its potential as a semiconductor material with tunable band gaps. This property is particularly appealing for applications in optoelectronics and photovoltaics.

One of the most exciting developments involving Titanium Phosphide (TiP) is its use as a catalyst in various chemical reactions. Studies have shown that TiP exhibits excellent catalytic activity in processes such as hydrogen evolution and CO2 reduction. These findings have significant implications for sustainable energy production, as they offer a pathway to efficiently convert renewable resources into usable energy.

The synthesis of Titanium Phosphide (TiP) has also been a focus of recent research. Traditional methods, such as solid-state reactions and reduction techniques, have been optimized to improve yield and purity. Additionally, novel approaches like sol-gel processing and hydrothermal synthesis have emerged, offering new avenues for scalable production of TiP nanoparticles. These advancements are critical for enabling the widespread application of TiP in industrial settings.

Another area where Titanium Phosphide (TiP) has shown promise is in the field of electronics. Its high thermal stability and mechanical strength make it an ideal candidate for use in high-temperature environments. Recent studies have demonstrated its potential as a thermoelectric material, capable of converting waste heat into electricity with high efficiency. This property could revolutionize energy harvesting technologies and contribute to a more sustainable energy landscape.

Moreover, Titanium Phosphide (TiP) has been investigated for its applications in optical devices. Its unique optical properties, including strong absorption in the visible spectrum and tunable refractive index, make it suitable for use in photodetectors and light-emitting diodes (LEDs). Researchers are actively exploring ways to enhance these properties further through doping and surface modification techniques.

In conclusion, Titanium Phosphide (TiP) is a versatile compound with a wide range of applications across multiple disciplines. Its exceptional properties, combined with recent advancements in synthesis and characterization techniques, position it as a key material for future technological innovations. As research continues to uncover new possibilities for TiP, its role in shaping the next generation of materials science is likely to grow even more prominent.